Cas no 2304833-67-6 (tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate
• CAS No: 2304833-67-6
• MF: C₁₈H₃₄BNO₄
• MW: 339.277865886688
• CID: 5463914
• PubChem ID: 153361835
• Update Time: 2025-05-19

tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4622505476
• tert-butyl 4-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl)piperidine-1-carboxylate
• tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate

• Inchi： 1S/C18H34BNO4/c1-16(2,3)22-15(21)20-12-9-14(10-13-20)8-11-19-23-17(4,5)18(6,7)24-19/h14H,8-13H2,1-7H3
• InChI Key： GYDWZBSJPZSXHZ-UHFFFAOYSA-N
• SMILES： O1B(CCC2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 339.2580887 g/mol
• Monoisotopic Mass: 339.2580887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.3
• Topological Polar Surface Area: 48

Additional information on tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate (CAS No. 2304833-67-6)

Tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with the CAS number 2304833-67-6, is a derivative of piperidine and features a unique boronic acid moiety that makes it particularly useful in various synthetic applications. The presence of the tert-butyl group and the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent enhances its reactivity and stability, making it an invaluable tool in the development of novel therapeutic agents.

The compound's structure is meticulously designed to facilitate cross-coupling reactions, which are fundamental in modern drug synthesis. The boronic acid group enables palladium-catalyzed reactions such as Suzuki-Miyaura coupling, allowing for the efficient construction of complex molecular frameworks. This capability is particularly crucial in medicinal chemistry, where the precise assembly of pharmacophores is essential for achieving desired biological activities.

In recent years, there has been a surge in research focused on developing more effective and targeted treatments for various diseases. Tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, its application in the development of kinase inhibitors has shown promise in preclinical studies. These inhibitors are designed to interfere with the activity of aberrant kinases involved in cancer progression, offering a new frontier in oncology research.

The compound's versatility extends beyond its role as a synthetic building block. Its piperidine core is known to enhance bioavailability and metabolic stability upon incorporation into drug candidates. This property is particularly advantageous when designing oral medications that require prolonged circulation within the body. Additionally, the tert-butyl group provides steric hindrance, which can be leveraged to optimize binding interactions with biological targets. Such structural features are often exploited to improve drug-like properties such as solubility and selectivity.

Recent advancements in computational chemistry have further highlighted the potential of Tert-butyl 4-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethylpiperidine-1-carboxylate. Molecular modeling studies have demonstrated its compatibility with various scaffolds commonly found in drug molecules. By integrating this compound into virtual screening campaigns, researchers can rapidly identify novel lead compounds with enhanced pharmacokinetic profiles. This approach aligns with the growing trend toward precision medicine, where individual patient characteristics are considered during drug development.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the boronic acid group necessitates careful handling to prevent unwanted side reactions. However， recent innovations in catalytic systems have improved the efficiency and scalability of these synthetic routes. For example， transition-metal-free borylation methods have been developed that offer superior selectivity and reduced byproduct formation. Such improvements are essential for industrial-scale production and ensure that researchers can access high-purity material for their studies.

In conclusion， Tert-butyl 4-2-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-zH)ethylpiperidine-l-carboxylate represents a significant advancement in pharmaceutical chemistry。 Its unique structural features make it an indispensable tool for constructing complex drug molecules。 As research continues to uncover new therapeutic targets， this compound will undoubtedly play a pivotal role in the next generation of medicinal agents。 The ongoing development of innovative synthetic methodologies further underscores its importance as a cornerstone in modern drug discovery。